6-[(2-Methylphenyl)methyl]-3-phenyltriazolo[4,5-d]pyrimidin-7-one
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Overview
Description
6-[(2-Methylphenyl)methyl]-3-phenyltriazolo[4,5-d]pyrimidin-7-one, also known as MPTP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MPTP is a triazolopyrimidine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In
Scientific Research Applications
Inhibitors of Phosphodiesterase
- Phosphodiesterase Inhibition for Antihypertensive Activity : Compounds similar to 6-[(2-Methylphenyl)methyl]-3-phenyltriazolo[4,5-d]pyrimidin-7-one have been studied for their ability to inhibit cyclic GMP phosphodiesterase, showing potential as antihypertensive agents (Dumaitre & Dodic, 1996).
- Treatment of Cognitive Impairment : Other related compounds have been explored as inhibitors of Phosphodiesterase 1 (PDE1), showing potential in treating cognitive deficits associated with various neurological disorders (Li et al., 2016).
Anti-Inflammatory and Antimicrobial Agents
- Anti-Inflammatory Applications : Certain pyrazolo[1,5-a]pyrimidines, closely related to the target compound, have demonstrated significant anti-inflammatory properties, with some compounds showing a higher therapeutic index than standard drugs and lacking ulcerogenic activity (Auzzi et al., 1983).
- Antimicrobial Activities : Research on thiazolo[4,5-d] pyrimidine derivatives, which are structurally similar, has shown promising results in antimicrobial activities against various microorganisms (Habib et al., 2007).
Supramolecular Chemistry
- Supramolecular Assemblies : Novel pyrimidine derivatives have been used in the formation of hydrogen-bonded supramolecular assemblies, demonstrating their utility in the field of supramolecular chemistry (Fonari et al., 2004).
Anticonvulsant and Antitumor Activities
- Anticonvulsant Applications : Some triazolopyrimidine derivatives have been synthesized and evaluated for their potential as anticonvulsant agents (Divate & Dhongade-Desai, 2014).
- Antitumor Potential : Additionally, pyrimidine derivatives have shown promising activity against certain tumors and leukemia in vitro (Habib et al., 2003).
Mechanism of Action
Target of Action
Similar compounds, such as pyridopyrimidines, have been reported to target various enzymes and receptors, including tyrosine kinases and cyclin-dependent kinases .
Mode of Action
It’s known that similar compounds interact with their targets by binding to the active site, thereby inhibiting the function of the target protein .
Biochemical Pathways
Similar compounds have been reported to affect various cellular processes, including cell proliferation and signal transduction .
Pharmacokinetics
The degree of lipophilicity of similar compounds allows them to diffuse easily into cells .
Result of Action
Similar compounds have been reported to exhibit antiproliferative effects, suggesting that they may inhibit cell growth or division .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of similar compounds .
properties
IUPAC Name |
6-[(2-methylphenyl)methyl]-3-phenyltriazolo[4,5-d]pyrimidin-7-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15N5O/c1-13-7-5-6-8-14(13)11-22-12-19-17-16(18(22)24)20-21-23(17)15-9-3-2-4-10-15/h2-10,12H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPCSFUQCERTRJC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C=NC3=C(C2=O)N=NN3C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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